1-(5-Chloro-2-methoxyphenyl)-3-(4-((2-methyl-6-propoxypyrimidin-4-yl)amino)phenyl)urea

• IUPAC Name: 1-(5-chloro-2-methoxyphenyl)-3-[4-[(2-methyl-6-propoxypyrimidin-4-yl)amino]phenyl]urea
• InChI: InChI=1S/C22H24ClN5O3/c1-4-11-31-21-13-20(24-14(2)25-21)26-16-6-8-17(9-7-16)27-22(29)28-18-12-15(23)5-10-19(18)30-3/h5-10,12-13H,4,11H2,1-3H3,(H,24,25,26)(H2,27,28,29)
• InChI Key: JKJALDJNYMSPPB-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=NC(=NC(=C1)NC2=CC=C(C=C2)NC(=O)NC3=C(C=CC(=C3)Cl)OC)C
• Molecular Formula: C22H24ClN5O3
• Molecular Weight: 441.9 g/mol
• CAS No.: 946273-50-3

Description

1-(5-Chloro-2-methoxyphenyl)-3-(4-((2-methyl-6-propoxypyrimidin-4-yl)amino)phenyl)urea is a useful research compound. Its molecular formula is C22H24ClN5O3 and its molecular weight is 441.92. The purity is usually 95%.
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Scientific Research Applications

Environmental Health and Exposure Assessment

• Biomonitoring and Environmental Exposure: Studies on Bisphenol A (BPA) and 4-Nonylphenol (NP) highlight the importance of assessing human exposure to chemicals through biomonitoring. BPA, used in polycarbonate plastic and epoxy resins, and NP, used in surfactants, have been measured in human populations to understand widespread exposure and potential health effects. Such research underlines the significance of monitoring environmental contaminants and their metabolites in human samples to evaluate exposure risks and inform regulatory decisions (Calafat et al., 2004).

Pharmacology and Drug Metabolism

• Metabolite Identification and Pharmacokinetics: The study of drug metabolism, as seen in the research on mebeverine hydrochloride, provides insights into how compounds are processed in the body, including hydrolysis, O-demethylation, and conjugation. Such studies are crucial for understanding the pharmacokinetics and safety profile of pharmaceuticals, including potential interactions and the formation of active or toxic metabolites (Kristinsson et al., 1994).

Toxicology and Safety Assessment

• Toxicity and Safety Evaluation: Research into compounds like 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) and its metabolites in cooked meats examines the potential carcinogenic effects and the role of metabolism, both by human enzymes and intestinal bacteria, in modulating exposure risks. Such studies are vital for evaluating the safety of chemicals in the environment and diet, and for understanding the mechanisms of action that contribute to toxic effects (Vanhaecke et al., 2008).